N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide

• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: N-[4-(dimethylsulfamoyl)phenyl]-4-(2-phenylethoxy)benzamide
• InChI: InChI=1S/C23H24N2O4S/c1-25(2)30(27,28)22-14-10-20(11-15-22)24-23(26)19-8-12-21(13-9-19)29-17-16-18-6-4-3-5-7-18/h3-15H,16-17H2,1-2H3,(H,24,26)
• InChI Key: VIOCEPNFPLILGG-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCCC3=CC=CC=C3

Description

N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide is a compound that has gained significant attention in scientific research due to its potential application in cancer treatment. The compound is also known as DASA-58 and has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide involves the inhibition of the protein phosphatase 2A (PP2A) enzyme. PP2A is a tumor suppressor that regulates cell growth and division. Inhibition of PP2A leads to the activation of oncogenic signaling pathways, which in turn promotes cancer cell growth and survival. N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide inhibits PP2A, leading to the suppression of oncogenic signaling pathways and the induction of cancer cell death.
Biochemical and Physiological Effects:
N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide has been shown to have several biochemical and physiological effects. The compound induces cell death in cancer cells by activating caspases, which are enzymes that play a crucial role in programmed cell death. It also inhibits cell proliferation by inducing cell cycle arrest at the G1 phase. Furthermore, N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide has been shown to sensitize cancer cells to chemotherapy and radiotherapy, making it a potential adjuvant therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide in lab experiments is its specificity towards PP2A. The compound has been shown to selectively inhibit PP2A, making it a valuable tool in studying the role of PP2A in cancer development and progression. However, one of the limitations of using N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for research on N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide. One potential direction is to investigate the compound's efficacy in combination with other anticancer drugs. Another direction is to study the compound's potential application in other diseases, such as Alzheimer's disease and Parkinson's disease, where PP2A dysregulation has been implicated. Additionally, further research is needed to optimize the synthesis and formulation of N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide for clinical use.

Synthesis Methods

The synthesis of N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide involves the reaction of 4-(2-phenylethoxy)benzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N,N-dimethyl-p-toluenesulfonamide to give the final product.

Scientific Research Applications

N-{4-[(dimethylamino)sulfonyl]phenyl}-4-(2-phenylethoxy)benzamide has been extensively studied for its potential application in cancer treatment. The compound has been shown to inhibit the growth of cancer cells by inducing cell death and inhibiting cell proliferation. It has also been shown to sensitize cancer cells to chemotherapy and radiotherapy.